Cas no 774190-68-0 (1-Butanol,4-[[(4-ethylphenyl)methyl]amino]-(9CI))

• Product Name: 1-Butanol,4-[[(4-ethylphenyl)methyl]amino]-(9CI)
• CAS No: 774190-68-0
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 552389
• Update Time: 2023-03-29

1-Butanol,4-[[(4-ethylphenyl)methyl]amino]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,4-[[(4-ethylphenyl)methyl]amino]-
• 1-Butanol,4-[[(4-ethylphenyl)methyl]amino]-(9CI)
• 4-[(4-Ethylbenzyl)amino]-1-butanol

• Inchi： 1S/C13H21NO/c1-2-12-5-7-13(8-6-12)11-14-9-3-4-10-15/h5-8,14-15H,2-4,9-11H2,1H3
• InChI Key： ZMTOPOLSQMBEHN-UHFFFAOYSA-N
• SMILES： C(O)CCCNCC1=CC=C(CC)C=C1

Computed Properties

• Exact Mass: 207.162
• Monoisotopic Mass: 207.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 32.26000
• LogP: 2.50200